5-methyl-1-phenyl-N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 5-methyl-1-phenyl-N-[2-(3-thiophen-3-ylpyrazol-1-yl)ethyl]pyrazole-4-carboxamide
• InChI: InChI=1S/C20H19N5OS/c1-15-18(13-22-25(15)17-5-3-2-4-6-17)20(26)21-9-11-24-10-7-19(23-24)16-8-12-27-14-16/h2-8,10,12-14H,9,11H2,1H3,(H,21,26)
• InChI Key: GRMGTAMSZLOECJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C2=CC=CC=C2)C(=O)NCCN3C=CC(=N3)C4=CSC=C4
• Molecular Formula: C20H19N5OS
• Molecular Weight: 377.5 g/mol

Description

5-methyl-1-phenyl-N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C20H19N5OS and its molecular weight is 377.47. The purity is usually 95%.
BenchChem offers high-quality 5-methyl-1-phenyl-N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)-1H-pyrazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-methyl-1-phenyl-N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)-1H-pyrazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization Techniques

Research in heterocyclic chemistry often explores the synthesis and characterization of pyrazole derivatives, showcasing a foundational approach to understanding complex compounds. For instance, studies have developed methods for preparing 1H-pyrazolo[3,4-d]pyrimidin-4(5H)-ones and their derivatives through reactions involving amino-pyrazole carboxamides. These methods provide insights into the structural and spectral properties of these compounds, including their crystal structures via X-ray diffraction studies and various spectroscopic analyses (IR, NMR, MS) (Viveka et al., 2016; Prabhuswamy et al., 2016; Kumara et al., 2018)(Viveka et al., 2016)(Prabhuswamy et al., 2016)(Kumara et al., 2018).

Biological Activities and Applications

While focusing on the synthesis and potential applications of pyrazole and thiophene derivatives, several studies have identified their potential in pharmacological and biological contexts. For example, synthesized bis-pyrazolyl-thiazoles incorporating the thiophene moiety have been evaluated for anti-tumor activities, indicating that such compounds can serve as potent agents in medical research and therapy (Gomha et al., 2016)(Gomha et al., 2016).

Chemical Reactivity and Mechanistic Insights

Understanding the reactivity of specific chemical frameworks is essential for advancing synthetic methodologies and discovering new applications. Research on ethyl 4-(chloromethyl)pyrazolo[5,1-c][1,2,4]triazine-3-carboxylates with thiourea has revealed complex mechanisms involving rearrangements and formylation, providing valuable insights into the chemical behavior of pyrazole derivatives under various conditions (Ledenyova et al., 2018)(Ledenyova et al., 2018).